(3-Bromo-5-trifluoromethyl-phenyl)-methyl-carbamic acid t-butyl ester

• IUPAC Name: tert-butyl N-[3-bromo-5-(trifluoromethyl)phenyl]-N-methylcarbamate
• InChI: InChI=1S/C13H15BrF3NO2/c1-12(2,3)20-11(19)18(4)10-6-8(13(15,16)17)5-9(14)7-10/h5-7H,1-4H3
• InChI Key: LJEZMMZZPHLYDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1=CC(=CC(=C1)C(F)(F)F)Br
• Molecular Formula: C13H15BrF3NO2
• Molecular Weight: 354.16 g/mol

Description

(3-Bromo-5-trifluoromethyl-phenyl)-methyl-carbamic acid t-butyl ester, also known as BTFMCTBE, is an organic compound with potential applications in the pharmaceutical, chemical, and biochemical industries. BTFMCTBE is a member of the carbamate ester family, and its structure consists of a phenyl ring with a bromine atom and a trifluoromethyl group attached to it, as well as a methylcarbamic acid moiety with a t-butyl ester group. It is a colorless, odorless, and water-soluble compound with a melting point of -90°C and a boiling point of 196°C.

Scientific Research Applications

Medicinal Chemistry Applications

Carbamic acid esters, similar to the one described, are extensively studied for their potential therapeutic applications. For instance, cinnamic acid derivatives, which share structural motifs with the compound , have been examined for their anticancer potentials. These derivatives exhibit a wide range of biological activities due to the diverse chemical reactions they undergo, making them valuable in synthesizing antitumor agents (De, Baltas, & Bedos-Belval, 2011). Furthermore, certain carbamates, which are esters of substituted carbamic acids, act as effective acetylcholinesterase inhibitors due to their ability to form stable carbamoylated complexes, highlighting their utility in therapeutic applications (Rosenberry & Cheung, 2019).

Environmental Science Applications

The presence and behavior of esters of para-hydroxybenzoic acid (parabens), which are structurally related to carbamic acid esters, in aquatic environments have been reviewed to understand their fate and effects. These studies help in assessing the impact of such compounds on water quality and aquatic life (Haman, Dauchy, Rosin, & Munoz, 2015).

Material Science Applications

In material science, the study of fatty acid esters of 3-monochloropropanediol (3-MCPD esters) provides insights into the toxicological profiles and occurrence of these compounds in various food categories. These findings are crucial for food safety and the development of mitigation strategies to reduce exposure to harmful substances (Gao, Li, Huang, & Yu, 2019).

Mechanism of Action

Target of Action

The primary targets of (3-Bromo-5-trifluoromethyl-phenyl)-methyl-carbamic acid tert-butyl ester are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .

Mode of Action

Like other carbamate compounds, it may interact with its targets by forming a covalent bond, leading to changes in the target’s function .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of (3-Bromo-5-trifluoromethyl-phenyl)-methyl-carbamic acid tert-butyl esterThese properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .